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Compound of Interest

Compound Name:
1,1,3-Trichloro-2,2,3-

trifluoropropane

CAS No.: 131221-36-8

Cat. No.: B158185

Get Quote

Technical Application Note: HCFC-233ca Solvent
Compatibility
Part 1: Executive Technical Summary
HCFC-233ca (CAS: 131221-36-8) is a hydrochlorofluorocarbon solvent characterized by a high

chlorine-to-fluorine ratio compared to traditional precision cleaning solvents like HCFC-225

(Asahiklin AK-225). While often used as a feedstock intermediate for fluoropolymer or HFO

synthesis, its use as a solvent presents unique challenges due to its aggressive solvency

profile.

Critical Advisory:

Regulatory Status: HCFC-233ca is a Class II Ozone Depleting Substance (ODS). Its use is

strictly regulated under the Montreal Protocol and local environmental laws (e.g., US EPA

Clean Air Act).
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Solvency Power: Unlike the milder HFO-1233zd (Solstice®), HCFC-233ca contains three

chlorine atoms. This imparts a high Kb (Kauri-butanol) value, making it chemically

aggressive toward many standard elastomers and plastics used in labware and seals.

Part 2: Chemical Profile & Solvency Mechanism
To predict compatibility, we must understand the solvent's interaction energy density. HCFC-

233ca functions primarily through Dispersion (London) Forces and Polarity interactions driven

by its asymmetric chlorinated structure.

Physicochemical Properties
Property Value (Approx.) Impact on Compatibility

Chemical Formula C₃H₂Cl₃F₃
High Cl content = Aggressive

swelling

Molecular Weight 201.4 g/mol
Heavy vapor; accumulates in

low spots

Boiling Point ~85–95°C (Est.)*
Moderate evaporation;

prolonged contact time

Polarity Moderate-High
Attacks polar plastics (Acrylics,

ABS)

ODP ~0.02–0.03
Environmental hazard;

requires closed systems

*Note: Exact boiling points vary by isomer purity; HCFC-233ca is significantly higher boiling

than HCFC-225ca (51°C) due to increased chlorination.

Mechanism of Failure
Polymers fail in HCFC-233ca via two primary mechanisms:

Plasticizer Extraction: The solvent leaches low-molecular-weight plasticizers from flexible

tubing (e.g., PVC), causing embrittlement and cracking.
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Swelling (Solvation): The solvent molecules occupy the free volume between polymer

chains, forcing them apart. This results in dimensional change, softening, and loss of

structural integrity (e.g., O-ring extrusion).

Part 3: Material Compatibility Matrix
The following data is derived from Hansen Solubility Parameter (HSP) logic and comparative

analysis with Trichluoroethylene (TCE) and HCFC-225.

Elastomers (O-Rings & Gaskets)
Elastomer Compatibility Observations

FKM (Viton® A) 🟡 Conditional

Mild to moderate swelling.

Acceptable for static seals;

risky for dynamic seals.

FFKM (Kalrez®) 🟢 Excellent
Inert. Recommended for all

wetted parts.

NBR (Buna-N) 🔴 Severe Incompatibility

Rapid swelling (>30%),

softening, and degradation. Do

NOT use.

EPDM 🔴 Severe Incompatibility
Severe swelling due to non-

polar interaction.

Silicone 🔴 Poor
Significant swelling and loss of

tensile strength.

PTFE (Teflon®) 🟢 Excellent
No measurable swelling or

weight change.

Plastics (Labware & Piping)
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Polymer Compatibility Observations

PVDF (Kynar®) 🟢 Good

Resistant to chlorination

effects. Preferred for rigid

piping.

Polypropylene (PP) 🟡 Conditional

Minor swelling over long

exposure/high temp. OK for

short-term use.

Polycarbonate (PC) 🔴 Severe Incompatibility
Stress cracking and crazing

within minutes.

Acrylic (PMMA) 🔴 Severe Incompatibility Immediate dissolution/crazing.

ABS 🔴 Severe Incompatibility Solvation and tackiness.

PEEK 🟢 Excellent
High chemical resistance; ideal

for valve seats.

Part 4: Validation Protocol (Self-Validating System)
Do not rely solely on charts. Variations in temperature and stress require empirical validation.

Use this Gravimetric Swell Test Protocol to validate specific seals before process integration.

Protocol 1: 72-Hour Immersion Test (ASTM D543
Modified)
Objective: Determine the Volume Swell Index (VSI) of an elastomer candidate.

Equipment:

Analytical Balance (0.0001g precision).

Micrometer (0.01mm precision).

Glass jar with PTFE-lined cap (HCFC-233ca compatible).

Test Specimen: Standard O-ring (size -214 preferred) or 2x2cm coupon.
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Workflow:

Baseline Measurement:

Measure initial mass (

).

Measure initial volume/thickness (

).

Immersion:

Fully submerge sample in HCFC-233ca.

Seal container to prevent evaporation (and ODS release).

Store at Process Temperature (e.g., 25°C or 50°C) for 72 hours.

Post-Immersion Measurement:

Remove sample and quickly blot dry (lint-free wipe).

Immediately measure mass (

) and volume (

) to minimize solvent outgassing error.

Calculation:

Acceptance Criteria:

< 5% Swell: Approved for Dynamic Seals (Pumps/Valves).

5 - 15% Swell: Approved for Static Seals (Flanges) only.

> 15% Swell: REJECTED.
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Part 5: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision process for selecting materials and handling

HCFC-233ca, incorporating safety checks for ODS compliance.
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Start: Material Selection
for HCFC-233ca

Identify Component Type

Is it Metal?

Metals (SS316, Hastelloy)
COMPATIBLE

Yes

Is it Elastomer/Plastic?

No

Initial Screening:
Contains Styrene, Acrylic,

or Nitrile groups?

REJECT IMMEDIATELY
(Dissolution Risk)

Yes (ABS, NBR, PVC)

Candidate Materials:
PTFE, PVDF, FFKM, FKM

No

Run 72hr Immersion Protocol
(See Part 4)

Check Swell %

< 5% Swell
(Dynamic Seal OK)

< 5%

5-15% Swell
(Static Seal Only)

5-15%

> 15% Swell
(REJECT)

> 15%

Click to download full resolution via product page
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Figure 1: Material selection logic flow for HCFC-233ca systems, prioritizing chemical resistance

and seal integrity.

Part 6: Disambiguation & Safety
Critical Distinction: Researchers often confuse HCFC-233ca with HFO-1233zd.

HCFC-233ca: Saturated, 3 Chlorines, ODS Class II. High Solvency/Aggression.

HFO-1233zd: Unsaturated (propene), 1 Chlorine, Low GWP. Mild Solvency.

Protocol: Verify the CAS number on your solvent drum. If you are using HFO-1233zd, the

compatibility rules in this guide are too strict (HFO-1233zd is compatible with many more

plastics).

Waste Disposal: HCFC-233ca cannot be evaporated in a fume hood. It must be captured in

dedicated halogenated waste streams and incinerated at high temperature (>1200°C) to

destroy the CFC backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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